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Compound of Interest

Compound Name: Methylsuccinic anhydride

Cat. No.: B147222 Get Quote

Introduction

Methylsuccinic anhydride, a cyclic dicarboxylic anhydride, serves as a versatile building

block in the synthesis of a variety of agrochemicals. Its reactive anhydride ring readily

undergoes nucleophilic attack by alcohols and amines to form stable ester and amide linkages,

respectively. This reactivity allows for the introduction of the methylsuccinyl moiety into larger

molecules, which can impart or enhance biological activity, leading to the development of novel

fungicides, herbicides, and plant growth regulators. This document provides a detailed

overview of the applications of methylsuccinic anhydride in the agrochemical sector,

complete with experimental protocols and relevant data.

Synthesis of Agrochemical Intermediates
Methylsuccinic anhydride is a key precursor in the production of various agrochemical

intermediates. A notable example is its synthesis from citric acid, a renewable feedstock, which

provides a sustainable route to this important building block.

Production of Methylsuccinic Anhydride from Citric Acid
A patented method describes the production of methylsuccinic acid and its corresponding

anhydride through the decarboxylation and catalytic hydrogenation of citric acid.[1] This

process offers a bio-based route to methylsuccinic anhydride, a valuable intermediate for

further chemical synthesis in the agrochemical industry.
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Experimental Protocol: Synthesis of Methylsuccinic Anhydride from Citric Acid

This protocol is adapted from the process described in patent WO2018065475A1.[1]

Objective: To synthesize methylsuccinic anhydride from citric acid monohydrate.

Materials:

Citric acid monohydrate

Diglyme

Palladium on carbon (Pd/C) catalyst

Nitrogen (N₂) gas

Hydrogen (H₂) gas

High-pressure reactor

Procedure:

Dissolve 420 mg of citric acid monohydrate in 20 mL of diglyme in a high-pressure reactor.

Add 0.5 mol% of Pd/C catalyst to the solution.

Flush the reactor three times with N₂ gas, followed by three flushes with H₂ gas.

Pressurize the reactor with 20 bar of H₂.

Heat the reactor to 275°C over a period of 50 minutes.

After the reaction, cool the reactor and carefully vent the H₂ gas.

The resulting product mixture contains methylsuccinic anhydride, methylsuccinic acid, and

isobutyric acid.

Purification of methylsuccinic anhydride can be achieved through distillation or

crystallization.
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Data Presentation

Product Yield

Methylsuccinic anhydride 28%

Methylsuccinic acid 49%

Isobutyric acid 9%

Table 1: Product yields from the synthesis of methylsuccinic anhydride from citric acid.[1]
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Caption: Synthesis pathway of Methylsuccinic Anhydride from Citric Acid.

Application in Fungicide Synthesis
While specific commercial fungicides directly derived from methylsuccinic anhydride are not

extensively documented in publicly available literature, the analogous succinic anhydride is a

known building block for fungicides. The introduction of a methyl group can modulate the

lipophilicity and steric properties of the final molecule, potentially leading to improved efficacy

and selectivity. The primary synthetic route involves the reaction of methylsuccinic anhydride
with fungicidally active amines or alcohols.

Proposed Experimental Protocol: Synthesis of a Hypothetical N-aryl Methylsuccinamic Acid

Fungicide

Objective: To synthesize an N-aryl methylsuccinamic acid, a potential fungicide, from

methylsuccinic anhydride and an aniline derivative.

Materials:
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Methylsuccinic anhydride

4-Chloroaniline

Toluene

Stirring apparatus

Reflux condenser

Procedure:

In a round-bottom flask, dissolve 1 equivalent of methylsuccinic anhydride in toluene.

Add 1 equivalent of 4-chloroaniline to the solution.

Heat the mixture to reflux and maintain for 2-4 hours, monitoring the reaction by Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

The product, N-(4-chlorophenyl)methylsuccinamic acid, is expected to precipitate.

Collect the solid by filtration, wash with cold toluene, and dry under vacuum.

Characterize the product using NMR and IR spectroscopy.

Logical Workflow for Fungicide Development
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Caption: Workflow for developing agrochemicals from methylsuccinic anhydride.
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Potential as a Herbicide Safener Intermediate
Amide derivatives of carboxylic acids are known to act as herbicide safeners, protecting crops

from the phytotoxic effects of certain herbicides. Methylsuccinic anhydride can be used to

synthesize such amides.

Hypothetical Signaling Pathway for Herbicide Safening

While the precise mechanism for a hypothetical methylsuccinic anhydride-derived safener is

unknown, many safeners act by inducing the expression of detoxification enzymes in the crop

plant, such as glutathione S-transferases (GSTs) and cytochrome P450 monooxygenases.
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Caption: Proposed signaling pathway for a herbicide safener.

Use in the Synthesis of Plant Growth Regulators
The structural motif of methylsuccinic acid, accessible from the anhydride, can be found in

molecules that may influence plant growth. While no commercial plant growth regulators are

explicitly marketed as derivatives of methylsuccinic anhydride, its use in synthesizing

analogs of known plant growth regulators is a plausible area of research.

Conclusion

Methylsuccinic anhydride is a valuable and versatile intermediate in the agrochemical

industry. Its straightforward synthesis, including a sustainable route from citric acid, and its

reactivity make it an attractive starting material for the creation of new fungicides, herbicides,

and plant growth regulators. Further research into the biological activities of its derivatives is

warranted to fully exploit its potential in developing novel crop protection and enhancement

solutions. The provided protocols and conceptual frameworks offer a foundation for

researchers and professionals in the field to explore the applications of this promising

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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